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Compound of Interest

Compound Name: C6(6-Azido) GluCer

Cat. No.: B15591970

Get Quote

Welcome to the technical support center for C6(6-Azido) Glucosylceramide (GluCer) metabolic

labeling. This guide provides detailed protocols, troubleshooting advice, and frequently asked

questions to help researchers, scientists, and drug development professionals successfully

utilize this powerful technique for studying glycosphingolipid metabolism.

Experimental Workflow & Protocols
The overall process involves introducing the azido-functionalized GluCer analog to live cells,

allowing for its metabolic incorporation into cellular pathways, and subsequently detecting the

labeled molecules using click chemistry.
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Overall Experimental Workflow

Phase 1: Labeling

Phase 2: Detection

Phase 3: Analysis

Prepare Cells
(~80% confluency)

Incubate with
C6(6-Azido) GluCer

Wash to Remove
Excess Probe

Fix & Permeabilize
(for intracellular targets)

Proceed to detection

Perform Click Chemistry
(CuAAC or SPAAC)

Wash to Remove
Excess Reagents

Fluorescence Microscopy Flow Cytometry Mass Spectrometry
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Simplified Metabolic Incorporation Pathway
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Troubleshooting Logic Flow

Corrective Actions

Experiment
Complete

Is signal
adequate?

Is background
acceptable?

Yes

Optimize Probe Conc./Time
Check Click Reagents

No

Are cells
healthy?

Yes

Improve Washing Steps
Use No-Azide Control

No

Successful
Experiment

Yes

Lower Probe Conc.
Use SPAAC for Live Cells

No
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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